Cas no 93367-30-7 (4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-)

• Product Name: 4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
• CAS No: 93367-30-7
• MF: C₁₇H₁₃ClO₂S
• MW: 316.801922559738
• CID: 819117
• PubChem ID: 341658
• Update Time: 2025-04-19

4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one,5-(chloromethyl)-6-methoxy-2-phenyl-
• 5-(chloromethyl)-6-methoxy-2-phenylthiochromen-4-one
• NSC-374507
• DTXSID10321399
• 93367-30-7
• 5-(Chloromethyl)-6-methoxy-2-phenyl-4H-1-benzothiopyran-4-one
• NSC374507

• Inchi： 1S/C17H13ClO2S/c1-20-14-7-8-15-17(12(14)10-18)13(19)9-16(21-15)11-5-3-2-4-6-11/h2-9H,10H2,1H3
• InChI Key： AKBDKFSYPCLUCV-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC2=C1C(C=C(C1C=CC=CC=1)S2)=O)OC

Computed Properties

• Exact Mass: 316.032
• Monoisotopic Mass: 316.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 501.1°C at 760 mmHg
• Flash Point: 256.9°C
• Refractive Index: 1.648
• PSA: 54.54000
• LogP: 4.67590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioflavones